(3R,4S)-8-Oxa-1-azaspiro[4.5]decane-3,4-diol;hydrochloride

• IUPAC Name: (3R,4S)-8-oxa-1-azaspiro[4.5]decane-3,4-diol;hydrochloride
• InChI: InChI=1S/C8H15NO3.ClH/c10-6-5-9-8(7(6)11)1-3-12-4-2-8;/h6-7,9-11H,1-5H2;1H/t6-,7-;/m1./s1
• InChI Key: MKNAZFGZUYZAEL-ZJLYAJKPSA-N
• Canonical SMILES: C1COCCC12C(C(CN2)O)O.Cl
• Isomeric SMILES: C1COCCC12[C@@H]([C@@H](CN2)O)O.Cl
• Molecular Formula: C8H16ClNO3
• Molecular Weight: 209.67 g/mol

Description

“(3R,4S)-8-Oxa-1-azaspiro[4.5]decane-3,4-diol;hydrochloride” is a compound that has been used in the synthesis of halichlorine and pinnaic acid. These are structurally related natural alkaloids isolated from different marine organisms. The compound is promising for the production of important biologically active compounds.

Scientific Research Applications

Synthesis and Structural Analysis

Research on compounds similar to (3R,4S)-8-Oxa-1-azaspiro[4.5]decane-3,4-diol;hydrochloride focuses on their synthesis and structural elucidation. The synthesis of spiroaminals, including 1-oxa-4-azaspiro[4.5]decane derivatives, highlights the complexity and the innovative approaches used in creating these molecules. X-ray analysis and crystal structure determination of related compounds reveal their chiral nature and conformation, which are crucial for understanding their interactions at a molecular level (Wen, 2002); (Sinibaldi & Canet, 2008).

Drug Discovery and Molecular Modules

Spiro compounds serve as vital scaffolds and intermediates in drug discovery due to their structural diversity and complexity. The construction of multifunctional modules for drug discovery using novel thia/oxa-azaspiro[3.4]octanes emphasizes the role of spiro compounds in developing new therapeutic agents. These structures offer a versatile framework for the synthesis of molecules with potential biological activities (Li, Rogers-Evans, & Carreira, 2013).

Environmental and Biological Applications

The application of spiro compounds extends beyond pharmaceuticals. For instance, a calix[4]arene-based polymer incorporating a cyclic secondary amine (1,4-dioxa-8-azaspiro-[4.5]decane) showed remarkable efficiency in removing carcinogenic azo dyes from water, highlighting its potential in environmental cleanup efforts (Akceylan, Bahadir, & Yılmaz, 2009).

Pharmacological Implications

Research into 1-oxa-8-azaspiro[4.5]decane derivatives as muscarinic receptor agonists for treating cognitive impairments demonstrates the pharmacological importance of spiro compounds. These studies focus on the modulation of muscarinic receptors, which could lead to new treatments for Alzheimer's disease and other cognitive disorders (Wanibuchi et al., 1994).